![molecular formula C10H7N3S B2435431 5H-pyridazino[4,5-b]indole-4-thiol CAS No. 1934455-14-7](/img/structure/B2435431.png)
5H-pyridazino[4,5-b]indole-4-thiol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5H-pyridazino[4,5-b]indole-4-thiol is a biochemical compound with the molecular formula C10H7N3S and a molecular weight of 201.25 . It is used for research purposes .
Synthesis Analysis
The synthesis of pyridazino[4,5-b]indole involves the mono and dialkylation of pyridazino[4,5-b]indole with a set of alkylating agents, including amyl bromide, allyl bromide, benzyl bromide, and ethyl chloroacetate in the presence of K2CO3/acetone or KOH/DMSO . The hydrazinolysis of mono and di-esters gives the target hydrazides .Molecular Structure Analysis
The molecular structure of 5H-pyridazino[4,5-b]indole-4-thiol consists of 10 carbon atoms, 7 hydrogen atoms, 3 nitrogen atoms, and 1 sulfur atom .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 5H-pyridazino[4,5-b]indole-4-thiol include alkylation and hydrazinolysis .Physical And Chemical Properties Analysis
5H-pyridazino[4,5-b]indole-4-thiol has a predicted melting point of 192.06°C, a predicted boiling point of 459.2°C at 760 mmHg, a predicted density of 1.5 g/cm3, and a predicted refractive index of n20D 1.83 .Mechanism of Action
While the specific mechanism of action of 5H-pyridazino[4,5-b]indole-4-thiol is not mentioned in the search results, a related compound, hydrazide-based pyridazino[4,5-b]indole, has been found to inhibit phosphoinositide 3-kinase (PI3K), a key enzyme involved in cell growth and survival . This suggests potential applications in cancer therapy .
properties
IUPAC Name |
3,5-dihydropyridazino[4,5-b]indole-4-thione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7N3S/c14-10-9-7(5-11-13-10)6-3-1-2-4-8(6)12-9/h1-5,12H,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGHBJXQQZQJJTI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(N2)C(=S)NN=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7N3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.